Cas no 1197944-23-2 (6-bromo-4-fluoro-1H-benzimidazole)

• Product Name: 6-bromo-4-fluoro-1H-benzimidazole
• CAS No: 1197944-23-2
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD22558088
• CID: 1091166
• PubChem ID: 66920500
• Update Time: 2025-09-27

6-bromo-4-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-fluoro-1H-Benzimidazole
• 6-bromo-4-fluoro-1H-benzimidazole
• 5-bromo-7-fluoro-1H-benzo[d]imidazole
• CL3523
• KB-99433
• SureCN1144726
• SureCN2411729
• 5-Bromo-7-fluoro-1H-benzoimidazole
• MFCD16877668
• 6-BROMO-4-FLUORO-1H-1,3-BENZODIAZOLE
• XXB94423
• DTXSID10736045
• AS-813/43501733
• SXZLNXMSFJVBOQ-UHFFFAOYSA-N
• EN300-109008
• SB31657
• 5-bromo-7-fluoro-1H-1,3-benzodiazole
• SCHEMBL1144726
• AS-45970
• 6-bromo-4-fluoro-1H-benzo[d]imidazole
• DB-263505
• CS-0105920
• 1197944-23-2
• 1H-Benzimidazole, 5-bromo-7-fluoro-
• AKOS022186367

• MDL： MFCD22558088
• Inchi： 1S/C7H4BrFN2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key： SXZLNXMSFJVBOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC=N2)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles